4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-[(2Z)-2-amino-2-hydroxyiminoethoxy]piperidine-1-carboxylate
• InChI: InChI=1S/C12H23N3O4/c1-12(2,3)19-11(16)15-6-4-9(5-7-15)18-8-10(13)14-17/h9,17H,4-8H2,1-3H3,(H2,13,14)
• InChI Key: JOMWMDCZYGEZKT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OCC(=NO)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OC/C(=N/O)/N
• Molecular Formula: C12H23N3O4
• DSSTOX Substance ID: DTXSID801141283
• Molecular Weight: 273.33 g/mol
• CAS RN: 857653-98-6

Description

4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester (HCPTBE) is a synthetic compound that has been used in a variety of laboratory experiments and scientific research applications. HCPTBE is a versatile compound that can be used to study the biochemical and physiological effects of a variety of compounds. HCPTBE has a wide range of applications in the fields of biochemistry, pharmacology, and toxicology.

Mechanism of Action

4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester acts as a proton donor, donating a proton to a substrate molecule. This protonation reaction forms a new bond between the substrate molecule and 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester, which results in the formation of a new compound. 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester can also act as a catalyst, promoting the reaction of a substrate molecule with another molecule.
Biochemical and Physiological Effects
4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester has been used to study the biochemical and physiological effects of a variety of compounds. Studies have shown that 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester can affect the activity of several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester has also been shown to alter the activity of other enzymes involved in the metabolism of lipids and proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester is also non-toxic and does not interfere with the activity of other compounds. However, one of the main limitations of using 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester is that it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

Given the wide range of applications of 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester, there are a number of potential future directions for research. These include further studies into the biochemical and physiological effects of 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester, as well as exploring its potential use in drug delivery systems. Additionally, further research into the synthesis of 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester and its use as a catalyst could lead to the development of more efficient and cost-effective methods of synthesis. Finally, further research into the potential toxicological effects of 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester could lead to a better understanding of its safety and efficacy.

Synthesis Methods

4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester is synthesized by a two-step process. The first step involves the reaction of piperidine-1-carboxylic acid with N-hydroxycarbamimidoylmethoxy in the presence of an acid catalyst. This reaction produces the desired compound, 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester, in a yield of up to 95%. The second step involves the addition of tert-butyl ester to 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester, which is then heated to complete the synthesis.

Scientific Research Applications

4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including peptides, nucleotides, and other small molecules. 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester has also been used in the study of the biochemical and physiological effects of a variety of compounds. It has been used to study the effects of drugs on the central nervous system, as well as the effects of environmental toxins on the body. 4-(N-Hydroxycarbamimidoylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester has also been used in the study of the metabolism of drugs and other compounds.